3-Benzyl-6-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H11ClN4S
• Molecular Weight: 326.8 g/mol
• IUPAC Name: 3-benzyl-6-(3-chlorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H11ClN4S/c17-13-8-4-7-12(10-13)15-20-21-14(18-19-16(21)22-15)9-11-5-2-1-3-6-11/h1-8,10H,9H2
• InChI Key: FCJRFMVWQYFGGG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)C4=CC(=CC=C4)Cl

Description

3-Benzyl-6-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 3-Benzyl-6-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that the compound may act by inhibiting the activity of enzymes or by binding to specific receptors in the body. For example, studies have suggested that the compound may act by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that 3-Benzyl-6-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has various biochemical and physiological effects. It has been shown to have antimicrobial activity against various bacterial and fungal strains. It has also been shown to have anticancer activity against various cancer cell lines. Additionally, it has been shown to have anticonvulsant activity in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Benzyl-6-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its broad spectrum of activity. It has been shown to have activity against various bacterial and fungal strains, as well as various cancer cell lines. Additionally, it has been shown to have anticonvulsant activity in animal models of epilepsy. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have suggested that the compound may have toxic effects on certain cell types.

Future Directions

There are several future directions for research on 3-Benzyl-6-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its potential as an anti-inflammatory and antioxidant agent. Another direction is to investigate its potential as a corrosion inhibitor for various metals. Additionally, further studies are needed to investigate its potential as a dye for textile industries. Furthermore, more studies are needed to investigate its potential toxicity and to determine its safety profile for use in humans.

Synthesis Methods

The synthesis of 3-Benzyl-6-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported using different methods. One of the methods involves the reaction of 3-chlorobenzylamine with 2-aminothiophenol and 3-chloroacetyl-4,5,6,7-tetrahydrobenzo[b]thiophene in the presence of potassium carbonate in DMF. Another method involves the reaction of 3-chlorobenzylamine with 2-aminothiophenol and 3-chloroacetyl-4,5,6,7-tetrahydrobenzo[b]thiophene in the presence of sodium carbonate in ethanol. The yield of the compound obtained using these methods ranges from 70-80%.

Scientific Research Applications

3-Benzyl-6-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in various fields of scientific research. It has been studied for its antimicrobial, anticancer, and anticonvulsant activities. It has also been studied for its potential as an anti-inflammatory and antioxidant agent. Additionally, it has been studied for its potential as a corrosion inhibitor and as a dye for textile industries.